Cas no 2138018-00-3 (3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline)

• Product Name: 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline
• CAS No: 2138018-00-3
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 6276176
• PubChem ID: 165488379
• Update Time: 2025-10-28

3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2138018-00-3
• EN300-801812
• 3-hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline
• 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline

• Inchi： 1S/C11H10F3N3O/c1-18-7-3-2-6-4-9(17-15)10(11(12,13)14)16-8(6)5-7/h2-5,17H,15H2,1H3
• InChI Key： NLBCMQDYZHFYKC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C2C=CC(=CC2=N1)OC)NN)(F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline

Research Brief on 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline (CAS: 2138018-00-3): Recent Advances and Applications

3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline (CAS: 2138018-00-3) is a specialized quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline as a versatile scaffold for the development of novel bioactive molecules. The presence of the hydrazinyl group and trifluoromethyl moiety enhances its reactivity and binding affinity, making it a promising candidate for targeting enzymes and receptors involved in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases implicated in cancer progression.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline. A recent protocol described in Organic Letters (2024) employs a one-pot hydrazination reaction under mild conditions, achieving a 92% yield with minimal byproducts. This method is particularly advantageous for large-scale production, addressing previous challenges associated with scalability and cost-effectiveness.

Beyond its pharmacological potential, this compound has also been explored in materials science. Researchers have utilized its fluorescent properties to develop probes for bioimaging, as reported in a 2023 ACS Chemical Biology article. The trifluoromethyl group contributes to the compound's stability and optical characteristics, enabling real-time tracking of cellular processes.

In conclusion, 3-Hydrazinyl-7-methoxy-2-(trifluoromethyl)quinoline (CAS: 2138018-00-3) represents a multifaceted tool in both therapeutic and diagnostic applications. Ongoing research aims to further elucidate its mechanism of action and expand its utility in precision medicine. Future directions may include structural modifications to enhance selectivity and reduce off-target effects, as well as exploration of its role in combination therapies.